Cas no 1073642-78-0 (3-Methoxy-5-phenylacetophenone)

• Product Name: 3-Methoxy-5-phenylacetophenone
• CAS No: 1073642-78-0
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 2085144
• Update Time: 2025-10-28

3-Methoxy-5-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-phenylacetophenone
• Ethanone, 1-(5-methoxy[1,1'-biphenyl]-3-yl)-

• Inchi： 1S/C15H14O2/c1-11(16)13-8-14(10-15(9-13)17-2)12-6-4-3-5-7-12/h3-10H,1-2H3
• InChI Key： ZLLGHUMRZLIUPU-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=C(OC)C=C(C2=CC=CC=C2)C=1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Methoxy-5-phenylacetophenone

Recent Advances in the Study of 3-Methoxy-5-phenylacetophenone (CAS: 1073642-78-0) in Chemical Biology and Pharmaceutical Research

3-Methoxy-5-phenylacetophenone (CAS: 1073642-78-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its phenylacetophenone backbone with a methoxy substituent, has been the subject of numerous studies exploring its biological activity, synthetic utility, and potential therapeutic applications. The unique structural features of this molecule make it a valuable scaffold for drug discovery and a promising candidate for further investigation in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of 3-Methoxy-5-phenylacetophenone derivatives, with particular emphasis on their biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound exhibit potent inhibitory effects against specific kinase targets involved in inflammatory pathways. The research team employed structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties, leading to improved selectivity and potency against their target enzymes.

In the field of chemical biology, 3-Methoxy-5-phenylacetophenone has been utilized as a key intermediate in the synthesis of more complex bioactive molecules. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) described its use as a building block for the development of novel small-molecule probes targeting protein-protein interactions. The study highlighted the compound's versatility in medicinal chemistry, particularly its ability to serve as a core structure for the development of molecular tools in biological research.

From a pharmaceutical perspective, the pharmacokinetic properties of 3-Methoxy-5-phenylacetophenone derivatives have been extensively investigated. A 2023 preclinical study published in European Journal of Pharmaceutical Sciences examined the absorption, distribution, metabolism, and excretion (ADME) profiles of several analogs, revealing promising oral bioavailability and favorable tissue distribution patterns. These findings suggest potential for further development of these compounds as therapeutic agents.

The mechanism of action of 3-Methoxy-5-phenylacetophenone derivatives has been elucidated through various biochemical and cellular assays. Recent research indicates that these compounds may modulate multiple signaling pathways, including NF-κB and MAPK cascades, which are implicated in various disease states. This multi-target activity profile makes them particularly interesting for the treatment of complex diseases such as cancer and autoimmune disorders.

Future research directions for 3-Methoxy-5-phenylacetophenone include further optimization of its pharmacological properties, exploration of additional therapeutic indications, and development of more efficient synthetic routes. The compound's unique chemical structure and demonstrated biological activities position it as a promising candidate for continued investigation in drug discovery and chemical biology research.